Cas no 893337-66-1 (N-(4-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-(4-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 893337-66-1
• MF: C₁₃H₁₄ClN₃O₄S
• MW: 343.785960674286
• CID: 6009094
• PubChem ID: 7196434
• Update Time: 2025-05-22

N-(4-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• 5-Pyrimidinesulfonamide, N-(4-chlorophenyl)-1,2,3,4-tetrahydro-1,3,6-trimethyl-2,4-dioxo-
• SR-01000016839-1
• F1844-0171
• 893337-66-1
• N-(4-chlorophenyl)-1,3,4-trimethyl-2,6-dioxopyrimidine-5-sulfonamide
• SR-01000016839
• AKOS024614352

• Inchi： 1S/C13H14ClN3O4S/c1-8-11(12(18)17(3)13(19)16(8)2)22(20,21)15-10-6-4-9(14)5-7-10/h4-7,15H,1-3H3
• InChI Key： LSTMUEMVOBNKRK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=C(S(NC2=CC=C(Cl)C=C2)(=O)=O)C(=O)N1C

Computed Properties

• Exact Mass: 343.0393548g/mol
• Monoisotopic Mass: 343.0393548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 468.6±55.0 °C(Predicted)
• pka: 5.36±0.20(Predicted)

Additional information on N-(4-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

N-(4-Chlorophenyl)-1,3,6-Trimethyl-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidine-5-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 893337-66-1, known as N-(4-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure and functional groups that contribute to its versatile properties. The sulfonamide group and the pyrimidine ring are key features that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its pyrimidine core is known to exhibit bioactive properties that can be exploited for therapeutic purposes. For instance, research has shown that derivatives of this compound may act as inhibitors of certain enzymes or receptors involved in disease pathways. The chlorophenyl group attached to the sulfonamide moiety further enhances its pharmacokinetic properties by improving solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Studies conducted in 2023 have demonstrated that this compound exhibits potent activity against a wide range of bacterial and fungal pathogens. Its ability to disrupt cellular membranes and inhibit key metabolic pathways makes it a strong candidate for developing new antibiotics. Furthermore, the compound's selectivity towards pathogenic microorganisms over human cells has been validated through in vitro assays.

In addition to its biological applications, this compound has also found relevance in material science. Its sulfonamide group can act as a reactive site for polymerization reactions or cross-linking processes. Researchers have explored its use as a building block for synthesizing advanced materials with tailored mechanical and thermal properties. For example, recent experiments have shown that incorporating this compound into polymeric matrices can significantly enhance their tensile strength and thermal stability.

The synthesis of N-(4-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting materials include chlorobenzene derivatives and pyrimidine precursors that undergo nucleophilic substitution and condensation reactions under controlled conditions. The optimization of reaction conditions has been a focal point for researchers aiming to improve yield and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions due to the presence of hydrolyzable functional groups such as the sulfonamide moiety. This makes it a more sustainable option compared to other similar compounds that persist longer in the environment.

In conclusion,N-(4-chlorophenyl)-1,3